Cas no 58585-47-0 (Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2))

• Product Name: Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)
• CAS No: 58585-47-0
• MF: C₆H₁₈Cl₂N₆
• MW: 245.153317928314
• CID: 369646
• PubChem ID: 94117
• Update Time: 2025-04-19

Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)
• N,N'''-1,4-butanediylbisguanidine dihydrochloride
• 2,2'-butane-1,4-diyldiguanidine dihydrochloride
• Butanediguanidine dihydrochloride
• Guanidine, butanedi-, dihydrochloride
• N,N'-Butane-1,4-diyldiguanidine--hydrogen chloride (1/2)
• DTXSID00974136
• Arcain-dihydrochlorid
• 58585-47-0
• 2-[4-(diaminomethylideneamino)butyl]guanidine;dihydrochloride
• EINECS 261-343-1

• Inchi： 1S/C6H16N6.2ClH/c7-5(8)11-3-1-2-4-12-6(9)10;;/h1-4H2,(H4,7,8,11)(H4,9,10,12);2*1H
• InChI Key： VQOVFEGJSKLXKZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(=C(/N)\N)/CCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 244.09734
• Monoisotopic Mass: 244.0970000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 123.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines